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Compound of Interest

Compound Name:
Sodium 2,3-dichloro-2-

methylpropionate

Cat. No.: B161113 Get Quote

An In-depth Technical Guide to Sodium 2,3-dichloro-2-methylpropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and weight

of Sodium 2,3-dichloro-2-methylpropionate, a chemical compound with potential

applications in various scientific domains. This document collates available data to assist

researchers and professionals in understanding its fundamental properties.

Chemical Identity and Properties
Sodium 2,3-dichloro-2-methylpropionate is the sodium salt of 2,3-dichloro-2-

methylpropanoic acid. It is identified by the CAS Number 1899-36-1[1]. The compound is also

known by several synonyms, including Sodium 2,3-dichloroisobutyrate, Mendok, and DCIB[1].

Quantitative Molecular Data
The following table summarizes the key quantitative properties of Sodium 2,3-dichloro-2-
methylpropionate.
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Property Value References

Molecular Formula C₄H₅Cl₂NaO₂

Molecular Weight 178.977 g/mol [1]

Exact Mass 177.956 u [1]

CAS Number 1899-36-1 [1]

EC Number 217-593-9 [1]

Molecular Structure
The molecular structure of Sodium 2,3-dichloro-2-methylpropionate consists of a propionate

backbone with two chlorine atoms and a methyl group attached to the second and third carbon

atoms. The carboxyl group is present as a sodium salt.
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Molecular structure of Sodium 2,3-dichloro-2-methylpropionate.

Experimental Protocols & Further Research
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Detailed experimental protocols, including synthesis, purification, and analytical methods

specifically for Sodium 2,3-dichloro-2-methylpropionate, are not extensively documented in

publicly available literature. Similarly, information regarding its biological activity, signaling

pathways, and applications in drug development is limited.

Researchers interested in this compound may need to develop their own protocols based on

standard organic chemistry techniques for the synthesis and analysis of related halogenated

carboxylic acid salts. Further investigation is required to elucidate its potential biological effects

and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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